Cas no 5950-81-2 (4-fluorophenanthrene-9,10-dione)

• Product Name: 4-fluorophenanthrene-9,10-dione
• CAS No: 5950-81-2
• MF: C₁₄H₇FO₂
• MW: 226.202587366104
• CID: 950260
• PubChem ID: 352333
• Update Time: 2025-04-19

4-fluorophenanthrene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 4-fluorophenanthrene-9,10-dione
• NSC-525968
• SCHEMBL13487410
• 5950-81-2
• DTXSID50326247
• NSC525968
• DS-005341

• Inchi： 1S/C14H7FO2/c15-11-7-3-6-10-12(11)8-4-1-2-5-9(8)13(16)14(10)17/h1-7H
• InChI Key： DZCZXLZNDCIZOU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(C(C3C=CC=CC=3C=21)=O)=O

Computed Properties

• Exact Mass: 226.04301
• Monoisotopic Mass: 226.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.385
• Boiling Point: 400.6°C at 760 mmHg
• Flash Point: 152.5°C
• Refractive Index: 1.637
• PSA: 34.14
• LogP: 2.87170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthraquinones